Cas no 103213-51-0 (3H-Imidazo[2,1-i]purine,3-(2,3-O-phosphinico-b-D-ribofuranosyl)-, monosodium salt (9CI))
103213-51-0 structure
Product Name:3H-Imidazo[2,1-i]purine,3-(2,3-O-phosphinico-b-D-ribofuranosyl)-, monosodium salt (9CI)
CAS No:103213-51-0
MF:C12H12N5NaO6P
MW:376.217113494873
CID:138960
PubChem ID:16219310
Update Time:2025-04-19
3H-Imidazo[2,1-i]purine,3-(2,3-O-phosphinico-b-D-ribofuranosyl)-, monosodium salt (9CI) Chemical and Physical Properties
Names and Identifiers
-
- 3H-Imidazo[2,1-i]purine,3-(2,3-O-phosphinico-b-D-ribofuranosyl)-, monosodium salt (9CI)
- (2-hydroxy-4-imidazo[2,1-f]purin-3-yl-2-oxo-3a,4,6,6a-tetrahydrofuro[3,4-d][1,3,2]dioxaphosphol-6-yl)methanol,sodium
- 1, N6- ETHENOADENOSINE- 3', 5'- CYCLIC MONOPHOSPHATE ( Ε-CAMP )
- 1,N6-Ethenoadenosine 3 inverted exclamation marka:5 inverted exclamation marka-cyclic monophosphate sodium salt
- 1,N6-Ethenoadenosine 3':5'-cyclic monophosphate sodium salt
- EPSILON-CAMP SODIUM SALT
- 1,n6-ethenoadenosine3’:5’-cyclic*monophosphates
- 1,N6-ETHENOADENOSINE 3':5'-CYCLIC*MONOPH OSPHATE SOD
- 1,N(sup 6)-ethenoadenosine 3':5'-cyclic monophosphate Na
- 1,N6-ETHENOADENOSINE-3',5'-CYCLIC MONOPHOSPHATE SODIUM SALT
- CID 16219310
- 103213-51-0
- DTXSID20585147
- epsilon-cAMP
- PUBCHEM_16219310
-
- Inchi: 1S/C12H12N5O6P.Na/c18-3-6-8-9(23-24(19,20)22-8)12(21-6)17-5-14-7-10-13-1-2-16(10)4-15-11(7)17;/h1-2,4-6,8-9,12,18H,3H2,(H,19,20);
- InChI Key: UDOSCLWTVXQDSN-UHFFFAOYSA-N
- SMILES: P1(=O)(O)OC2C(CO)OC(C2O1)N1C=NC2C3=NC=CN3C=NC1=2.[Na]
Computed Properties
- Exact Mass: 375.03400
- Monoisotopic Mass: 376.04228940g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 25
- Rotatable Bond Count: 2
- Complexity: 570
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 4
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 133Ų
Experimental Properties
- PSA: 145.87000
- LogP: 0.29130
3H-Imidazo[2,1-i]purine,3-(2,3-O-phosphinico-b-D-ribofuranosyl)-, monosodium salt (9CI) Security Information
- WGK Germany:3
- Storage Condition:−20°C
3H-Imidazo[2,1-i]purine,3-(2,3-O-phosphinico-b-D-ribofuranosyl)-, monosodium salt (9CI) Related Literature
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
103213-51-0 (3H-Imidazo[2,1-i]purine,3-(2,3-O-phosphinico-b-D-ribofuranosyl)-, monosodium salt (9CI)) Related Products
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